1-[Bis(4-fluorophenyl)methyl]-4-(4-nitrophenyl)piperazine

• IUPAC Name: 1-[bis(4-fluorophenyl)methyl]-4-(4-nitrophenyl)piperazine
• InChI: InChI=1S/C23H21F2N3O2/c24-19-5-1-17(2-6-19)23(18-3-7-20(25)8-4-18)27-15-13-26(14-16-27)21-9-11-22(12-10-21)28(29)30/h1-12,23H,13-16H2
• InChI Key: FBFXCJOAEITJHH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)[N+](=O)[O-])C(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F
• Molecular Formula: C23H21F2N3O2
• DSSTOX Substance ID: DTXSID00407196
• Molecular Weight: 409.4 g/mol
• CAS RN: 851472-82-7

Description

1-[Bis(4-fluorophenyl)methyl]-4-(4-nitrophenyl)piperazine is a chemical compound with the empirical formula C17H18F2N2. It is formed during the synthesis of flunarizine. Its crystals exhibit a monoclinic crystal system and space group P 2 1 / c.

Molecular Structure Analysis

The molecular weight of this compound is 288.34. The SMILES string representation is Fc1ccc (cc1)C (N2CCNCC2)c3ccc (F)cc3. The InChI key is TTXIFFYPVGWLSE-UHFFFAOYSA-N.

Scientific Research Applications

Piperazine Derivatives in Drug Design

Piperazine, a nitrogen-containing heterocycle, plays a critical role in the rational design of drugs, found in a wide range of therapeutic applications including antipsychotic, antidepressant, anticancer, and antiviral agents. Modifications to the piperazine nucleus significantly impact the medicinal potential of resultant molecules, highlighting its versatility as a pharmacophore. The flexibility of piperazine as a building block in drug discovery emphasizes the potential of derivatives like 1-[Bis(4-fluorophenyl)methyl]-4-(4-nitrophenyl)piperazine in contributing to novel therapeutic agents. This adaptability underscores the importance of further investigations into the pharmacokinetic and pharmacodynamic properties of piperazine-based compounds (Rathi, Syed, Shin, & Patel, 2016).

Antimycobacterial Activity

Piperazine and its analogues have been identified as potent anti-mycobacterial agents, especially against Mycobacterium tuberculosis. The diverse pharmacological activities of piperazine-containing molecules have led to the identification of several compounds with significant activity against both drug-sensitive and drug-resistant strains of tuberculosis. This highlights the potential of piperazine derivatives in addressing global health challenges, particularly in the development of safer, selective, and cost-effective anti-mycobacterial treatments. The structure-activity relationship (SAR) studies provide a foundation for rational drug design targeting tuberculosis and possibly other infectious diseases (Girase, Dhawan, Kumar, Shinde, Palkar, & Karpoormath, 2020).

Safety and Hazards

This compound is considered hazardous. It’s toxic if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation. It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.